Cas no 1227511-99-0 (2-Fluoro-5-hydroxypyridine-4-acetonitrile)
2-Fluoro-5-hydroxypyridine-4-acetonitrile is a fluorinated pyridine derivative with a hydroxypyridine core and an acetonitrile functional group. This compound is of interest in pharmaceutical and agrochemical research due to its versatile reactivity, enabling further functionalization at multiple sites. The presence of both fluorine and hydroxyl groups enhances its potential as a building block for bioactive molecules, offering opportunities for hydrogen bonding and electronic modulation. The acetonitrile moiety provides a handle for additional synthetic transformations. Its structural features make it suitable for applications in medicinal chemistry, particularly in the development of kinase inhibitors or other targeted therapeutics. The compound’s purity and stability are critical for reproducible results in synthetic workflows.
1227511-99-0 structure
Product Name:2-Fluoro-5-hydroxypyridine-4-acetonitrile
CAS No:1227511-99-0
MF:C7H5FN2O
MW:152.125804662704
CID:4801126
Update Time:2025-06-07
2-Fluoro-5-hydroxypyridine-4-acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-fluoro-5-hydroxypyridine-4-acetonitrile
- 2-Fluoro-5-hydroxypyridine-4-acetonitrile
-
- Inchi： 1S/C7H5FN2O/c8-7-3-5(1-2-9)6(11)4-10-7/h3-4,11H,1H2
- InChI Key： LKSKKSQKESJPOW-UHFFFAOYSA-N
- SMILES： FC1=CC(CC#N)=C(C=N1)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 177
- XLogP3: 0.6
- Topological Polar Surface Area: 56.9
2-Fluoro-5-hydroxypyridine-4-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026000697-250mg |
2-Fluoro-5-hydroxypyridine-4-acetonitrile |
1227511-99-0 | 97% | 250mg |
$707.20 | 2023-09-03 | |
| Alichem | A026000697-500mg |
2-Fluoro-5-hydroxypyridine-4-acetonitrile |
1227511-99-0 | 97% | 500mg |
$970.20 | 2023-09-03 | |
| Alichem | A026000697-1g |
2-Fluoro-5-hydroxypyridine-4-acetonitrile |
1227511-99-0 | 97% | 1g |
$1764.00 | 2023-09-03 |
2-Fluoro-5-hydroxypyridine-4-acetonitrile Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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